Cas no 220114-83-0 (5-Methoxypyrimidine-2-carbaldehyde)

• Product name: 5-Methoxypyrimidine-2-carbaldehyde
• CAS No: 220114-83-0
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD10697491
• CID: 243808
• PubChem ID: 21021751

5-Methoxypyrimidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxypyrimidine-2-carbaldehyde
• 2-Formyl-5-methoxy-pyrimidine
• 2-Pyrimidinecarboxaldehyde,5-methoxy-
• 5‐METHOXY‐2‐PYRIMIDINECARBALDEHYDE
• 5-methoxy-2-Pyrimidinecarboxaldehyde
• 2-Pyrimidinecarbaldehyde,5-methoxy
• 2-PYRIMIDINECARBOXALDEHYDE,5-METHOXY
• 5-METHOXY-2-PYRIMIDINECARBALDEHYDE
• DTXSID60610225
• AKOS006302724
• Z1198277529
• AB59742
• MFCD10697491
• EN300-2977979
• FT-0759195
• SY270763
• P10965
• SCHEMBL14409041
• AMY30217
• VIA11483
• 220114-83-0
• 2-Pyrimidinecarboxaldehyde, 5-methoxy- (9CI)
• DS-5088

• MDL： MFCD10697491
• Inchi： InChI=1S/C6H6N2O2/c1-10-5-2-7-6(4-9)8-3-5/h2-4H,1H3
• InChI Key： YWCAULDHVOEECI-UHFFFAOYSA-N
• SMILES： COC1=CN=C(C=O)N=C1

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 308.3±34.0 °C at 760 mmHg
• Flash Point: 140.3±25.7 °C
• Refractive Index: 1.556
• PSA: 52.08000
• LogP: 0.29770
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Methoxypyrimidine-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Methoxypyrimidine-2-carbaldehyde Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methoxypyrimidine-2-carbaldehyde

5-Methoxypyrimidine-2-carbaldehyde: A Comprehensive Overview

5-Methoxypyrimidine-2-carbaldehyde (CAS No. 220114-83-0) is a versatile organic compound with significant applications in various fields of chemistry, including medicinal chemistry, materials science, and catalysis. This compound, characterized by its unique structure featuring a methoxy group attached to the pyrimidine ring and an aldehyde moiety at the 2-position, has garnered attention due to its potential in synthesizing bioactive molecules and advanced materials.

The synthesis of 5-methoxypyrimidine-2-carbaldehyde involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and condensation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure makes it an excellent precursor for the construction of heterocyclic frameworks, which are integral to many pharmaceutical agents and agrochemicals.

One of the most notable applications of 5-methoxypyrimidine-2-carbaldehyde is in the development of antiviral and anticancer agents. Researchers have exploited its reactivity to design molecules that target specific viral enzymes and oncogenic pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against human immunodeficiency virus (HIV) protease, making them promising candidates for antiretroviral therapy.

In the realm of materials science, 5-methoxypyrimidine-2-carbaldehyde has been utilized as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, rendering them suitable for gas storage, catalysis, and sensing applications. Recent breakthroughs in MOF synthesis have further highlighted the importance of this compound in creating hierarchical porous structures with tailored functionalities.

The aldehyde group in 5-methoxypyrimidine-2-carbaldehyde also lends itself to various cross-coupling reactions, such as the Heck reaction and Suzuki coupling. These reactions enable the formation of biaryl bonds and other complex architectures, which are critical for drug discovery and material engineering. The methoxy group, on the other hand, enhances the compound's solubility and bioavailability, making it an attractive starting material for medicinal chemists.

From an environmental perspective, 5-methoxypyrimidine-2-carbaldehyde has been explored as a potential precursor for biodegradable polymers. Its ability to undergo polymerization under mild conditions offers a sustainable alternative to traditional petrochemical-based polymers. This aligns with global efforts to develop eco-friendly materials that minimize environmental impact.

In conclusion, 5-methoxypyrimidine-2-carbaldehyde (CAS No. 220114-83-0) stands as a pivotal molecule in contemporary chemical research. Its unique structure, coupled with its reactivity and versatility, positions it as a key player in advancing drug development, materials science, and sustainable chemistry. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.